Cas no 851288-59-0 (N-2-(1H-imidazol-2-yl)-1-phenylethylidenehydroxylamine)

• Product Name: N-2-(1H-imidazol-2-yl)-1-phenylethylidenehydroxylamine
• CAS No: 851288-59-0
• MDL: MFCD06378237
• CID: 4660350
• Update Time: 2025-05-28

N-2-(1H-imidazol-2-yl)-1-phenylethylidenehydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-2-(1H-imidazol-2-yl)-1-phenylethylidenehydroxylamine

• MDL： MFCD06378237

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on N-2-(1H-imidazol-2-yl)-1-phenylethylidenehydroxylamine

Comprehensive Analysis of N-2-(1H-imidazol-2-yl)-1-phenylethylidenehydroxylamine (CAS No. 851288-59-0): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, N-2-(1H-imidazol-2-yl)-1-phenylethylidenehydroxylamine (CAS No. 851288-59-0) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its imidazole and phenyl moieties, serves as a versatile intermediate in synthetic chemistry. Its molecular framework, combining a hydroxylamine derivative with an imidazole ring, makes it a subject of interest for drug discovery and material science. Researchers frequently explore its reactivity, stability, and interactions with biological targets, aligning with current trends in small-molecule therapeutics and chemoinformatics.

The growing demand for heterocyclic compounds in medicinal chemistry has propelled studies on N-2-(1H-imidazol-2-yl)-1-phenylethylidenehydroxylamine. Its CAS No. 851288-59-0 is often queried in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) analyses. Recent publications highlight its role in modulating enzyme activity, particularly in pathways involving nitrogen-containing ligands. This aligns with the broader scientific community's focus on targeted drug design and precision medicine, where such compounds are pivotal for developing inhibitors or activators of specific biological processes.

From a synthetic perspective, the compound's ethylidenehydroxylamine group offers intriguing reactivity patterns. Chemists leverage its nucleophilic and electrophilic properties to construct complex molecular architectures. Its imidazole-2-yl subunit, a common motif in biologically active molecules, further enhances its utility in designing metal-chelating agents or catalytic intermediates. These attributes resonate with industry trends favoring sustainable synthesis and atom-efficient reactions, addressing environmental concerns while maintaining high yields.

In the context of computational chemistry, N-2-(1H-imidazol-2-yl)-1-phenylethylidenehydroxylamine is frequently modeled to predict its binding affinities and molecular docking behaviors. Such studies are crucial for virtual screening campaigns, a hot topic in AI-driven drug discovery. The compound's CAS No. 851288-59-0 often appears in datasets training machine learning algorithms for property prediction, underscoring its role in bridging experimental and theoretical research.

Safety and handling protocols for this compound adhere to standard laboratory practices, emphasizing proper personal protective equipment (PPE) and ventilation. While not classified as hazardous under typical conditions, its storage recommendations include anhydrous environments to preserve stability—a detail frequently searched by laboratory technicians and procurement specialists.

The commercial availability of N-2-(1H-imidazol-2-yl)-1-phenylethylidenehydroxylamine through specialty chemical suppliers caters to the needs of academic institutions and pharmaceutical R&D teams. Pricing and purity specifications (e.g., ≥95% by HPLC) are common search queries, reflecting market dynamics in fine chemicals. Its applications span peptide mimetics development and fluorescence probe synthesis, areas gaining traction in diagnostic imaging and theragnostic research.

Ongoing investigations into the compound's photophysical properties explore its potential in optoelectronic materials, coinciding with the surge in organic electronics research. The conjugated system within its structure may contribute to charge transport capabilities, a sought-after feature in flexible electronics and sensor technologies.

In summary, N-2-(1H-imidazol-2-yl)-1-phenylethylidenehydroxylamine (CAS No. 851288-59-0) exemplifies the intersection of fundamental research and applied science. Its multifaceted chemistry continues to inspire innovations across drug development, material engineering, and computational modeling, ensuring its prominence in contemporary scientific discourse.